2-(4-methanesulfonylpiperazin-1-yl)-4,6-dimethoxypyrimidine

• IUPAC Name: 4,6-dimethoxy-2-(4-methylsulfonylpiperazin-1-yl)pyrimidine
• InChI: InChI=1S/C11H18N4O4S/c1-18-9-8-10(19-2)13-11(12-9)14-4-6-15(7-5-14)20(3,16)17/h8H,4-7H2,1-3H3
• InChI Key: ULVMJPFVBXLDTD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC(=N1)N2CCN(CC2)S(=O)(=O)C)OC
• Molecular Formula: C11H18N4O4S
• Molecular Weight: 302.35 g/mol

Description

2-(4-Methanesulfonylpiperazin-1-yl)-4,6-dimethoxypyrimidine, also known as MSPD, is a synthetic organic compound belonging to the pyrimidine family. It is a white, crystalline solid with a molecular weight of 255.3 g/mol. MSPD is soluble in water and has a melting point of 120-122 °C.

Mechanism of Action

Target of Action

The primary target of 2-(4-methanesulfonylpiperazin-1-yl)-4,6-dimethoxypyrimidine is the Phosphatidylinositol-3-kinase (PI3K) . PI3K is a crucial target in cancer treatment due to the deregulation of the PI3K/Akt signaling pathway in a wide variety of tumors .

Mode of Action

2-(4-methanesulfonylpiperazin-1-yl)-4,6-dimethoxypyrimidine acts as an inhibitor of PI3K . It interacts with PI3K, preventing it from performing its usual role in the PI3K/Akt signaling pathway . This disruption can lead to changes in cellular processes, particularly those related to cell growth and survival.

Biochemical Pathways

The compound primarily affects the PI3K/Akt signaling pathway . This pathway is involved in many cellular processes, including cell growth, proliferation, differentiation, motility, survival, and intracellular trafficking. The inhibition of PI3K disrupts these processes, potentially leading to the death of cancer cells .

Pharmacokinetics

The compound is known to be a potent, selective, and orally bioavailable inhibitor of pi3k , suggesting that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties.

Result of Action

The inhibition of PI3K by 2-(4-methanesulfonylpiperazin-1-yl)-4,6-dimethoxypyrimidine can lead to the disruption of the PI3K/Akt signaling pathway . This disruption can result in the death of cancer cells, as they rely on this pathway for survival and proliferation .

Advantages and Limitations for Lab Experiments

2-(4-methanesulfonylpiperazin-1-yl)-4,6-dimethoxypyrimidine has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is soluble in water, making it easy to handle and store. Additionally, it has a low toxicity profile and is not a controlled substance. However, 2-(4-methanesulfonylpiperazin-1-yl)-4,6-dimethoxypyrimidine has several limitations. It is not very stable in solution and may degrade over time. Additionally, it is not very soluble in organic solvents, making it difficult to work with in certain experiments.

Future Directions

2-(4-methanesulfonylpiperazin-1-yl)-4,6-dimethoxypyrimidine has a wide range of potential applications in scientific research. Future research could focus on further exploring the mechanism of action of 2-(4-methanesulfonylpiperazin-1-yl)-4,6-dimethoxypyrimidine and its effects on tyrosine phosphatase activity. Additionally, future research could focus on the development of new derivatives of 2-(4-methanesulfonylpiperazin-1-yl)-4,6-dimethoxypyrimidine with improved stability and solubility. Furthermore, research could focus on the development of new applications for 2-(4-methanesulfonylpiperazin-1-yl)-4,6-dimethoxypyrimidine, such as its use as an inhibitor of other enzymes or as a substrate for the synthesis of novel pyrimidine derivatives. Finally, research could focus on the development of new methods for the synthesis of 2-(4-methanesulfonylpiperazin-1-yl)-4,6-dimethoxypyrimidine and its derivatives.

Synthesis Methods

2-(4-methanesulfonylpiperazin-1-yl)-4,6-dimethoxypyrimidine can be synthesized in several ways. One method involves the reaction of 4-methanesulfonylpiperazine with 4,6-dimethoxybenzaldehyde in the presence of a base, such as potassium carbonate, in a solvent such as dimethyl sulfoxide (DMSO). The reaction is carried out at a temperature of 80-90 °C for 4-6 hours. The product is then purified by recrystallization from ethanol or ethyl acetate.

Scientific Research Applications

2-(4-methanesulfonylpiperazin-1-yl)-4,6-dimethoxypyrimidine has been used in a variety of scientific research applications. It has been used as a substrate for the synthesis of novel pyrimidine derivatives, as a ligand for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, and as an inhibitor of the enzyme tyrosine phosphatase. It has also been used to study the structure-activity relationships of pyrimidine derivatives and to study the mechanism of action of tyrosine phosphatase inhibitors.